6-(methoxycarbonyl)-1H-indole-3-carboxylic acid
Overview
Description
6-(Methoxycarbonyl)-1H-indole-3-carboxylic acid (MCI-3) is an organic compound that is used in a variety of scientific research applications. It is a derivative of indole-3-carboxylic acid, which is a naturally occurring compound found in plants and animals. MCI-3 has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments. In
Mechanism of Action
The mechanism of action of 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid is not yet fully understood. However, it is believed that it acts as an inhibitor of the enzyme trypsin, which is involved in the breakdown of proteins. In addition, 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid has been shown to inhibit the activity of other enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is also believed to have an anti-inflammatory effect, as well as an effect on the regulation of gene expression.
Biochemical and Physiological Effects
6-(methoxycarbonyl)-1H-indole-3-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including trypsin, COX-2, and 5-LOX. In addition, it has been shown to have an anti-inflammatory effect and to affect the regulation of gene expression. It has also been shown to have a variety of effects on cells and tissues, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis.
Advantages and Limitations for Lab Experiments
6-(methoxycarbonyl)-1H-indole-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects on cells and tissues can be studied in a variety of ways. In addition, it is relatively non-toxic and has few side effects. However, it is important to note that 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid is a relatively new compound, and its effects on humans and other animals are not yet fully understood. Therefore, its use in laboratory experiments should be done with caution.
Future Directions
There are a variety of potential future directions for the use of 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid in scientific research. It could be used to study the effects of drugs on cells and tissues, as well as to study the mechanism of action of various drugs. In addition, it could be used to study the role of indole-3-carboxylic acid in the regulation of gene expression and in the metabolism of drugs. Finally, it could be used to study the effects of 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid on the immune system and other physiological processes.
Synthesis Methods
6-(methoxycarbonyl)-1H-indole-3-carboxylic acid can be synthesized through a variety of methods, including the condensation of indole-3-carboxylic acid with an appropriate aldehyde or ketone in the presence of a suitable catalyst. The most common method of synthesis is the condensation of indole-3-carboxylic acid with ethyl acetoacetate in the presence of anhydrous potassium carbonate. This reaction produces a mixture of 2,6-dihydroxy-3-methoxycarbonyl-1H-indole and 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid, which can then be separated by column chromatography.
Scientific Research Applications
6-(methoxycarbonyl)-1H-indole-3-carboxylic acid has been studied extensively for its potential applications in scientific research. It has been used in studies of the mechanism of action of various drugs, as well as in studies of the biochemical and physiological effects of drugs on cells and tissues. It has also been used in studies of the structure and function of proteins, enzymes, and other biological molecules. In addition, 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid has been used in studies of the role of indole-3-carboxylic acid in the regulation of gene expression, as well as in studies of the role of indole-3-carboxylic acid in the metabolism of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Indole", "Methyl chloroformate", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "1. Indole is reacted with methyl chloroformate in the presence of sodium hydroxide to form 3-(methoxycarbonyl)indole.", "2. 3-(Methoxycarbonyl)indole is then treated with hydrochloric acid to form 6-(methoxycarbonyl)indole-3-carboxylic acid.", "3. The resulting product is then treated with sodium bicarbonate and extracted with ethyl acetate to obtain the final product, 6-(methoxycarbonyl)-1H-indole-3-carboxylic acid." ] } | |
CAS RN |
773869-62-8 |
Product Name |
6-(methoxycarbonyl)-1H-indole-3-carboxylic acid |
Molecular Formula |
C11H9NO4 |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
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